Cas no 1086393-94-3 (2-(Chloromethyl)pyrimidine-5-carbonitrile)

• Product Name: 2-(Chloromethyl)pyrimidine-5-carbonitrile
• CAS No: 1086393-94-3
• MF: C₆H₄ClN₃
• MW: 153.569059371948
• MDL: MFCD11226149
• CID: 838691
• PubChem ID: 55264696
• Update Time: 2025-09-20

2-(Chloromethyl)pyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)pyrimidine-5-carbonitrile

• MDL： MFCD11226149
• Inchi： 1S/C6H4ClN3/c7-1-6-9-3-5(2-8)4-10-6/h3-4H,1H2
• InChI Key： HLEGWVUZPQOQQO-UHFFFAOYSA-N
• SMILES： ClCC1N=CC(C#N)=CN=1

Computed Properties

• Exact Mass: 153.0093748g/mol
• Monoisotopic Mass: 153.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 262 ºC
• Flash Point: 112 ºC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives